Cas no 2228800-44-8 (2-(nitromethyl)-1H-pyrrole)

• Product Name: 2-(nitromethyl)-1H-pyrrole
• CAS No: 2228800-44-8
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 6463836
• PubChem ID: 140987605
• Update Time: 2025-08-04

2-(nitromethyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(nitromethyl)-1H-pyrrole
• nitromethyl pyrrole
• EN300-1835881
• 2228800-44-8

• Inchi： 1S/C5H6N2O2/c8-7(9)4-5-2-1-3-6-5/h1-3,6H,4H2
• InChI Key： SDOUBTXJBXLRGM-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1=CC=CN1)=O

Computed Properties

• Exact Mass: 126.042927438g/mol
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.6Ų

Additional information on 2-(nitromethyl)-1H-pyrrole

Introduction to 2-(Nitromethyl)-1H-Pyrrole (CAS No. 2228800-44-8)

2-(Nitromethyl)-1H-pyrrole (CAS No. 2228800-44-8) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as N-methylpyrrole nitroso derivative, has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials, including conductive polymers and sensors, making it a subject of intense research interest.

The molecular structure of 2-(Nitromethyl)-1H-pyrrole consists of a pyrrole ring with a nitromethyl group attached at the 2-position. This arrangement imparts the compound with distinctive electronic properties, enabling it to participate in various redox reactions. The nitroso group (-NO) is known for its ability to stabilize radicals, which is particularly useful in applications involving electron transfer processes. Recent advancements in computational chemistry have allowed researchers to better understand the electronic distribution within the molecule, providing insights into its reactivity and stability under different conditions.

One of the most promising applications of CAS No. 2228800-44-8 lies in its potential as a building block for synthesizing advanced materials. For instance, researchers have explored its use in the creation of conductive polymers, which are essential components in modern electronics, including flexible displays and wearable devices. The ability of N-methylpyrrole nitroso derivative to undergo polymerization under controlled conditions has been demonstrated in several recent studies, showcasing its versatility as a monomer.

In addition to its role in materials science, 2-(Nitromethyl)-1H-pyrrole has also been investigated for its potential in biological systems. Studies have shown that the compound exhibits moderate antioxidant activity, which could be harnessed for therapeutic purposes. However, further research is required to fully understand its bioavailability and toxicity profile before it can be considered for medical applications.

The synthesis of CAS No. 2228800-44-8 typically involves multi-step reactions, often starting from pyrrole derivatives and incorporating nitration or substitution steps to introduce the nitroso group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and enhancing product purity.

From an environmental perspective, understanding the degradation pathways of N-methylpyrrole nitroso derivative is crucial for assessing its ecological impact. Research indicates that the compound undergoes rapid hydrolysis under certain conditions, minimizing its persistence in natural environments. This property is advantageous for industrial applications where environmental safety is a priority.

In conclusion, CAS No. 2228800-44-8, or N-methylpyrrole nitroso derivative, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for innovation make it an exciting area of study for chemists and material scientists alike.